Cas no 897545-05-0 (5-(1-Adamantyl)-2-furohydrazide)

5-(1-Adamantyl)-2-furohydrazide structure
897545-05-0 structure
Product name:5-(1-Adamantyl)-2-furohydrazide
CAS No:897545-05-0
MF:C15H20N2O2
MW:260.331503868103
MDL:MFCD07626327
CID:3151637
PubChem ID:17352623

5-(1-Adamantyl)-2-furohydrazide Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Adamantyl)-2-furohydrazide
    • 5-(1-adamantyl)furan-2-carbohydrazide
    • H25575
    • 5-(tricyclo[3.3.1.1~3,7~]dec-1-yl)furan-2-carbohydrazide
    • 897545-05-0
    • AKOS003368473
    • 5-(adamantan-1-yl)furan-2-carbohydrazide
    • 5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide
    • VS-01316
    • BBL003387
    • MFCD07626327
    • ALBB-010219
    • STK520604
    • 2-furancarboxylic acid, 5-tricyclo[3.3.1.1~3,7~]dec-1-yl-, hydrazide
    • MDL: MFCD07626327
    • Inchi: InChI=1S/C15H20N2O2/c16-17-14(18)12-1-2-13(19-12)15-6-9-3-10(7-15)5-11(4-9)8-15/h1-2,9-11H,3-8,16H2,(H,17,18)
    • InChI Key: WQBKUAYJWOXZTE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 260.152477885Da
  • Monoisotopic Mass: 260.152477885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3Ų
  • XLogP3: 2.7

5-(1-Adamantyl)-2-furohydrazide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM528267-1g
5-(Adamantan-1-yl)furan-2-carbohydrazide
897545-05-0 97%
1g
$251 2024-07-21
abcr
AB371931-1g
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; .
897545-05-0
1g
€317.00 2025-02-14
abcr
AB371931-500mg
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; .
897545-05-0
500mg
€269.00 2025-02-14
abcr
AB371931-10g
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide; .
897545-05-0
10g
€1357.00 2025-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1748120-1g
5-(Adamantan-1-yl)furan-2-carbohydrazide
897545-05-0 98%
1g
¥2489.00 2024-04-26
Crysdot LLC
CD11025188-5g
5-(Adamantan-1-yl)furan-2-carbohydrazide
897545-05-0 97%
5g
$752 2024-07-19
abcr
AB371931-1 g
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide
897545-05-0
1g
€322.50 2023-06-20
abcr
AB371931-5 g
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide
897545-05-0
5g
€907.00 2023-06-20
abcr
AB371931-500 mg
5-(Tricyclo[3.3.1.1>3,7>]dec-1-yl)furan-2-carbohydrazide
897545-05-0
500MG
€254.60 2023-02-04
TRC
A050370-250mg
5-(1-Adamantyl)-2-furohydrazide
897545-05-0
250mg
$ 275.00 2022-06-08

Additional information on 5-(1-Adamantyl)-2-furohydrazide

Professional Introduction to Compound with CAS No. 897545-05-0 and Product Name: 5-(1-Adamantyl)-2-furohydrazide

The compound with the CAS number 897545-05-0 and the product name 5-(1-Adamantyl)-2-furohydrazide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The 1-Adamantyl moiety, known for its rigid and stable structure, contributes to the compound's enhanced binding affinity and metabolic stability, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of hybrid molecules that combine different pharmacophoric groups to achieve synergistic effects. The furohydrazide moiety in 5-(1-Adamantyl)-2-furohydrazide is particularly noteworthy, as it has been shown to exhibit significant bioactivity in various disease models. This segment not only imparts reactivity but also facilitates interactions with biological targets, thereby enhancing the compound's pharmacological profile.

Recent studies have highlighted the importance of structural rigidity in drug design, particularly in the context of enzyme inhibition and receptor binding. The 1-Adamantyl group, being one of the most rigid and lipophilic substituents known, plays a crucial role in stabilizing the conformation of bioactive molecules. This rigidity ensures that the compound maintains its optimal orientation upon binding to a target protein, thereby increasing its efficacy. The combination of this feature with the furohydrazide moiety makes 5-(1-Adamantyl)-2-furohydrazide a compelling candidate for further development.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, preliminary studies have demonstrated that derivatives of 5-(1-Adamantyl)-2-furohydrazide can inhibit the activity of certain kinases involved in cancer progression. Additionally, the compound's ability to interact with biological targets suggests its utility in developing treatments for inflammatory conditions and bacterial infections. These findings underscore the need for further exploration of this molecule's pharmacological properties.

Advances in computational chemistry have enabled researchers to predict and optimize the properties of complex molecules like 5-(1-Adamantyl)-2-furohydrazide more efficiently than ever before. Molecular modeling techniques have been employed to simulate the interactions between this compound and various biological targets, providing valuable insights into its mechanism of action. These simulations have helped identify key residues on the target proteins that are critical for binding affinity, guiding the design of more potent analogs.

The synthesis of 5-(1-Adamantyl)-2-furohydrazide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the rigid adamantyl core. Furthermore, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability.

In conclusion, 5-(1-Adamantyl)-2-furohydrazide (CAS No. 897545-05-0) represents a significant advancement in medicinal chemistry with its unique structural features and promising bioactivity. The combination of the rigid 1-Adamantyl group and the bioactive furohydrazide moiety makes this compound a versatile tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing novel therapeutics for a wide range of diseases.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:897545-05-0)5-(1-Adamantyl)-2-furohydrazide
A1187410
Purity:99%/99%
Quantity:1g/5g
Price ($):229.0/684.0